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Compound of Interest

Compound Name: 2-Acetamido-5-nitropyridine

Cat. No.: B189021

A Technical Guide to 2-Acetamido-5-
nitropyridine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical properties and synthesis of
2-Acetamido-5-nitropyridine, a key intermediate in the development of novel
pharmaceuticals. This document is intended for researchers, scientists, and professionals in
the field of drug development and organic synthesis.

Core Compound Data

2-Acetamido-5-nitropyridine is a heterocyclic compound that serves as a versatile building
block in medicinal chemistry.[1] Its chemical and physical properties are summarized below.
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Property Value Source
Molecular Formula C7H7N303 [L1121[31[4115]
Molecular Weight 181.15 g/mol [L112][31[41[5]
CAS Number 5093-64-1 [3]

Yellow to brown crystalline
Appearance [1]

powder
Melting Point 199-203 °C [6]

Experimental Protocols

The following section details a common experimental protocol for the synthesis of 2-
Acetamido-5-nitropyridine, a process involving the nitration of 2-acetamidopyridine. This
compound is often used as an intermediate in the synthesis of more complex molecules,
including potential anti-malarial and anti-cancer agents.[7]

Synthesis of 2-Acetamido-5-nitropyridine via Nitration

This protocol is adapted from established methodologies for the nitration of pyridine
derivatives.[8][9]

Materials:

e 2-Acetamidopyridine

o Concentrated Sulfuric Acid (H2SOa4)
e Fuming Nitric Acid (HNO3)

e Ice

o Water

e Reaction flask

e Stirring apparatus
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e Dropping funnel
o Filtration apparatus
Procedure:

 In areaction flask, dissolve 2-acetamidopyridine in concentrated sulfuric acid. The mixture
should be cooled in an ice bath to maintain a low temperature.

o Slowly add fuming nitric acid dropwise to the cooled solution while stirring continuously. It is
crucial to control the rate of addition to prevent a rapid increase in temperature.

 After the addition is complete, continue to stir the reaction mixture at a controlled
temperature for a specified duration to ensure the completion of the nitration reaction.[9]

o Upon completion, the reaction mixture is carefully poured over crushed ice. This will cause
the product, 2-acetamido-5-nitropyridine, to precipitate out of the solution.

e The precipitate is then collected by filtration and washed with cold water to remove any
remaining acid and impurities.

e The resulting solid is dried to yield the final product, 2-acetamido-5-nitropyridine.[3]

Synthetic Pathway and Workflow

The synthesis of 2-Acetamido-5-nitropyridine is a critical step in the development of various
biologically active molecules. The following diagram illustrates the workflow from the starting
material to the final product and its potential subsequent transformation.

Yields 2-Acetamido-5-aminopyridine

2-Acetamido-5-nitropyridine

2-Acetamidopyridine

Click to download full resolution via product page

Caption: Synthetic workflow for the preparation of 2-Acetamido-5-nitropyridine and its
subsequent reduction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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